Cas no 2003505-23-3 (tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate)

• Product Name: tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate
• CAS No: 2003505-23-3
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• CID: 6239809
• PubChem ID: 89694581
• Update Time: 2025-06-10

tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2003505-23-3
• tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate
• EN300-796678
• SCHEMBL15116608

• Inchi： 1S/C12H21NO3/c1-9(14)12(7-6-8-12)13(5)10(15)16-11(2,3)4/h6-8H2,1-5H3
• InChI Key： AIECVJQQNDEFFT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N(C)C1(C(C)=O)CCC1)=O

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate

Introduction to tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate (CAS No. 2003505-23-3)

tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2003505-23-3, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development, agrochemicals, and material science. The structural uniqueness of this molecule, characterized by a tert-butyl group and a 1-acetylcyclobutyl moiety, positions it as a potentially valuable intermediate in synthetic chemistry and as a building block for more complex molecular architectures.

The tert-butyl group, known for its steric hindrance and stability, contributes to the overall reactivity and selectivity of the compound. This feature makes it particularly useful in controlled reactions where spatial constraints play a critical role. Meanwhile, the 1-acetylcyclobutyl part introduces a cyclic structure with an acetyl substituent, which can participate in various chemical transformations such as nucleophilic addition or condensation reactions. These structural components collectively enhance the compound's utility in synthetic pathways.

In recent years, there has been growing interest in carbamate derivatives due to their biological activity and potential therapeutic applications. Carbamates are known to exhibit a wide range of pharmacological effects, including neuroprotective, anti-inflammatory, and antimicrobial properties. The specific arrangement of atoms in tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate suggests that it may interact with biological targets in novel ways, making it a promising candidate for further investigation.

Current research in medicinal chemistry increasingly emphasizes the development of molecules with optimized pharmacokinetic profiles. The tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate structure offers several advantages in this regard. The bulky tert-butyl group can improve membrane permeability, while the cyclobutyl ring enhances metabolic stability. These properties are crucial for designing drugs that can efficiently reach their target sites and maintain efficacy over time.

One of the most exciting areas of research involving this compound is its potential application in the synthesis of novel bioactive molecules. For instance, researchers have explored its use as a precursor for designing ligands that interact with specific enzymes or receptors. The acetyl group on the cyclobutyl ring provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties for targeted therapeutic effects.

The synthesis of tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate involves multi-step organic transformations that highlight its complexity and synthetic challenge. Key steps typically include the formation of the carbamate bond between the tert-butanol derivative and an isocyanate or urea precursor, followed by functionalization of the cyclobutyl ring. Advanced techniques such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions may be employed to achieve high yields and purity.

Recent advancements in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques allow researchers to predict how tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate might behave in biological systems, providing insights into its binding affinity and potential side effects. These computational studies complement experimental approaches by offering rapid screening of various structural modifications.

In conclusion, tert-butyl N-(1-acetylcyclobutyl)-N-methylcarbamate (CAS No. 2003505-23-3) represents a significant compound in pharmaceutical research due to its unique structural features and potential applications. Its combination of steric hindrance from the tert-butyl group and metabolic stability from the cyclobutyl ring makes it an attractive candidate for further development. As research continues to uncover new synthetic pathways and pharmacological targets, this compound is poised to play an important role in future drug discovery efforts.